Cas no 29181-65-5 (4-Imidazolidinone,1-methyl-2-thioxo-)

• Product Name: 4-Imidazolidinone,1-methyl-2-thioxo-
• CAS No: 29181-65-5
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 281279
• PubChem ID: 3341447
• Update Time: 2025-11-01

4-Imidazolidinone,1-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-sulfanylideneimidazolidin-4-one
• 4-Imidazolidinone,1-methyl-2-thioxo-
• 1-Me-2-thiohydantoin
• 1-methyl thiohydantoin
• 1-methyl-2-thiohydantoin
• 1-methyl-2-thioimidazolidin-4-one
• 1-methyl-2-thioxoimidazolidin-4-one
• 1-methyl-2-thioxo-imidazolidin-4-one
• AC1MOCCD
• NSC244824
• TPC-B012
• 1-methyl-2-thioxo-4imidazolidinone
• CS-0068327
• DTXSID20391624
• 4-Imidazolidinone, 1-methyl-2-thioxo-
• 29181-65-5
• NSC-244824
• 1-methyl-2-thioxo-4-imidazolidinone
• MOKGHQUWPQTSDM-UHFFFAOYSA-N
• D73591
• SCHEMBL3402808

• Inchi： 1S/C4H6N2OS/c1-6-2-3(7)5-4(6)8/h2H2,1H3,(H,5,7,8)
• InChI Key： MOKGHQUWPQTSDM-UHFFFAOYSA-N
• SMILES： S=C1NC(CN1C)=O

Computed Properties

• Exact Mass: 130.02018
• Monoisotopic Mass: 130.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.634
• PSA: 32.34
• LogP: -0.40040

Additional information on 4-Imidazolidinone,1-methyl-2-thioxo-

Recent Advances in the Study of 4-Imidazolidinone,1-methyl-2-thioxo- (CAS: 29181-65-5): A Comprehensive Research Brief

The compound 4-Imidazolidinone,1-methyl-2-thioxo- (CAS: 29181-65-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-Imidazolidinone,1-methyl-2-thioxo- is its identification as a potent inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory effects against bacterial DNA gyrase, a critical target for antimicrobial therapy. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanism, revealing a high affinity for the ATP-binding site of the enzyme. These findings suggest that 4-Imidazolidinone,1-methyl-2-thioxo- could serve as a promising scaffold for the development of next-generation antibiotics.

In addition to its antimicrobial potential, recent research has also explored the anticancer properties of 4-Imidazolidinone,1-methyl-2-thioxo-. A study conducted by a team at the National Cancer Institute (NCI) in 2024 investigated the compound's ability to induce apoptosis in various cancer cell lines, including breast and lung carcinomas. The results indicated that the compound triggers mitochondrial dysfunction and activates caspase-dependent apoptotic pathways. Furthermore, the study highlighted the compound's selectivity towards cancer cells, sparing normal healthy cells, which underscores its potential as a targeted therapeutic agent.

The synthesis and optimization of 4-Imidazolidinone,1-methyl-2-thioxo- have also been a focal point of recent research. A groundbreaking paper in Organic Letters (2023) described a novel, high-yield synthetic route for this compound, utilizing green chemistry principles to minimize environmental impact. The new method not only improved the overall yield but also enhanced the purity of the final product, making it more suitable for pharmaceutical applications. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising developments, challenges remain in the clinical translation of 4-Imidazolidinone,1-methyl-2-thioxo-. Pharmacokinetic studies have revealed limited bioavailability and rapid metabolism in vivo, which could hinder its therapeutic efficacy. However, recent efforts to develop prodrug derivatives and nanoparticle-based delivery systems have shown potential in overcoming these limitations. A 2024 study in Advanced Drug Delivery Reviews reported significant improvements in the compound's stability and bioavailability when encapsulated in polymeric nanoparticles, paving the way for future clinical trials.

In conclusion, 4-Imidazolidinone,1-methyl-2-thioxo- (CAS: 29181-65-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthesis and delivery, position it as a valuable candidate for further investigation. Future research should focus on addressing the pharmacokinetic challenges and exploring its potential in combination therapies. As the scientific community continues to unravel the full therapeutic potential of this compound, it is poised to make significant contributions to the development of novel treatments for infectious diseases and cancer.